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Compound of Interest

Compound Name: Thymine-15N2

Cat. No.: B12389653

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for Thymine-15N2, an
isotopically labeled compound crucial for various research applications. Adherence to these
guidelines is paramount to ensure personnel safety and maintain the integrity of experiments.

Chemical and Physical Properties

Thymine-15N2 is a stable, non-radioactive isotopically labeled form of thymine. The nitrogen
atoms at positions 1 and 3 of the pyrimidine ring are replaced with the Nitrogen-15 (*°N)
isotope. Understanding its fundamental properties is the first step toward safe handling.

Property Value Source
Molecular Formula CsHe>N202 [1][2]
Molecular Weight 128.10 g/mol [1][2]
Appearance Solid (likely a powder) [3]
Purity =98%

Storage Temperature Room temperature

Store away from light and
Storage Conditions moisture in a tightly closed

container.
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Hazard Identification and Toxicology

While extensive toxicological data for Thymine-15N2 is not available, the hazards are
considered to be similar to that of unlabeled thymine. The primary risks are associated with the
inhalation and direct contact with the powdered form.

Potential Health Effects:
¢ Inhalation: May cause respiratory tract irritation.

o Skin Contact: May cause skin irritation upon prolonged or repeated contact. May be harmful
if absorbed through the skin.

o Eye Contact: May cause eye irritation.
 Ingestion: May be harmful if swallowed.

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following
recommendations are based on standard laboratory practices for handling powdered chemical
compounds.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12389653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

‘ PPE Selection

Click to download full resolution via product page

Figure 1: Decision workflow for selecting appropriate Personal Protective Equipment (PPE)
when handling Thymine-15N2.

Handling and Storage Procedures

Proper handling and storage are essential to prevent contamination and degradation of
Thymine-15N2.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation of
dust and aerosols.

Avoid breathing dust.

Avoid contact with skin and eyes.

Use appropriate PPE as outlined in the section above.
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» Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.

Protect from light and moisture.

Store at room temperature.

Experimental Workflow: Weighing and Solubilizing
Thymine-15N2 Powder

This general protocol outlines the safe handling of Thymine-15N2 powder for the preparation
of a stock solution.
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Preparation

Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

Prepare clean, static-free weighing dish and spatula

Pre-label microcentrifuge tube or vial

Handling iniFume Hood

Transfer required amount of
Thymine-15N2 to weighing dish

Carefully transfer weighed powder to the pre-labeled tube

Add appropriate solvent to the tube

Final|Steps
y

( Vortex or sonicate to ensure complete dissolution j

'

[ Seal the stock solution, label with concentration and date j

l

[ Clean all equipment and the work area )

'

( Dispose of waste according to institutional guidelines j
\_ J

Click to download full resolution via product page
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Figure 2: A generalized experimental workflow for the safe weighing and solubilization of
Thymine-15N2 powder.

First-Aid Measures

In the event of exposure, follow these first-aid guidelines and seek medical attention.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

) Immediately wash off with soap and plenty of
Skin Contact o
water. Consult a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures

In case of a spill, follow these procedures to minimize exposure and environmental
contamination.

» Personal Precautions: Wear appropriate PPE, including respiratory protection. Avoid
breathing dust. Evacuate personnel to a safe area.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleaning: Sweep up the spilled material without creating dust. Place in a
suitable, closed container for disposal.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. The product itself does not burn.

o Special Hazards: No specific data is available.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Disposal Considerations

Dispose of Thymine-15N2 and any contaminated materials in accordance with federal, state,
and local environmental regulations. It is recommended to contact a licensed professional
waste disposal service.

Disclaimer

This guide is intended for informational purposes only and is based on currently available data.
It is the responsibility of the user to conduct a thorough risk assessment before handling
Thymine-15N2 and to ensure that all safety precautions are in place. Always refer to the most
current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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